Cas no 61405-14-9 (Cyclohexanecarboxylic acid, 3-(4-chlorophenyl)-1-methyl-)

• Product Name: Cyclohexanecarboxylic acid, 3-(4-chlorophenyl)-1-methyl-
• CAS No: 61405-14-9
• MF: C₁₄H₁₇ClO₂
• MW: 252.736583471298
• CID: 480638
• PubChem ID: 12287104
• Update Time: 2025-04-19

Cyclohexanecarboxylic acid, 3-(4-chlorophenyl)-1-methyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 3-(4-chlorophenyl)-1-methyl-
• 3-(4-chlorophenyl)-1-methylcyclohexane-1-carboxylic acid
• CYCLOHEXANECARBOXYLIC ACID,1-(4-CHLOROPHENYL)-1-METHYL-
• DTXSID60484569
• CYCLOHEXANECARBOXYLIC ACID,1-(4-CHLOROPHENYL)-1-ME
• 61405-14-9

• Inchi： 1S/C14H17ClO2/c1-14(13(16)17)8-2-3-11(9-14)10-4-6-12(15)7-5-10/h4-7,11H,2-3,8-9H2,1H3,(H,16,17)
• InChI Key： UNTZJJGIJDZICD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1CCCC(C(=O)O)(C)C1

Computed Properties

• Exact Mass: 252.09181
• Monoisotopic Mass: 252.0917075g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3